N-(6-(benzyloxy)pyrimidin-4-yl)-2-(4-methoxyphenoxy)ethanesulfonamide

• IUPAC Name: 2-(4-methoxyphenoxy)-N-(6-phenylmethoxypyrimidin-4-yl)ethanesulfonamide
• InChI: InChI=1S/C20H21N3O5S/c1-26-17-7-9-18(10-8-17)27-11-12-29(24,25)23-19-13-20(22-15-21-19)28-14-16-5-3-2-4-6-16/h2-10,13,15H,11-12,14H2,1H3,(H,21,22,23)
• InChI Key: RODDFOWVWZCNNZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCS(=O)(=O)NC2=CC(=NC=N2)OCC3=CC=CC=C3
• Molecular Formula: C20H21N3O5S
• Molecular Weight: 415.5 g/mol
• CAS No.: 1421524-95-9

Description

N-(6-(benzyloxy)pyrimidin-4-yl)-2-(4-methoxyphenoxy)ethanesulfonamide is a chemical compound that has gained significant attention in the field of scientific research. The compound is known for its potential applications in the development of novel drugs for the treatment of various diseases.

Scientific Research Applications

Hydrogen-bond Effect and Molecular Structure Investigation

Research on sulfamethazine Schiff-base, a compound with a similar sulfonamide functional group, has been carried out to understand its hydrogen-bond effect, spectroscopic, and molecular structure. These studies, involving both theoretical and experimental approaches, provide insights into the stability of molecules arising from hyperconjugative interactions and intramolecular hydrogen bonds. Such investigations are crucial for designing molecules with specific biological activities or chemical properties (Mansour & Ghani, 2013).

Antifungal Effect of Pyrimidin-2-Amine Derivatives

Pyrimidin-2-amine derivatives, which share a core structure with the compound , have been synthesized and evaluated for their antifungal effects against types of fungi such as Aspergillus terreus and Aspergillus niger. This research highlights the potential of such compounds in developing new antifungal agents, demonstrating the importance of structural modifications to enhance biological activity (Jafar et al., 2017).

Synthesis and Biological Evaluation of Thiourea Derivatives

Thiourea derivatives bearing the benzenesulfonamide moiety have been synthesized and evaluated for their antimycobacterial activity, showcasing the potential of sulfonamide derivatives in addressing tuberculosis. The structure-activity relationship analysis conducted in these studies provides valuable insights into designing compounds with enhanced antimicrobial properties (Ghorab et al., 2017).

Antioxidant Properties of Pyridinols

Studies on 6-substituted-2,4-dimethyl-3-pyridinols demonstrate the antioxidant properties of such compounds. The research into these pyridinols, which share functional groups with the compound , underscores the importance of chemical structure in determining antioxidant activity, potentially leading to the development of new antioxidant agents (Wijtmans et al., 2004).